2-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 2-fluoro-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C19H21FN2O3S/c1-2-12-26(24,25)22-11-5-6-14-9-10-15(13-18(14)22)21-19(23)16-7-3-4-8-17(16)20/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,21,23)
• InChI Key: QZSBWFHDNKLWSG-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

The compound “2-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. It also contains a tetrahydroquinoline group, which is a type of heterocyclic compound that is often found in bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide group, the tetrahydroquinoline ring, and the propane-1-sulfonyl group. The presence of the fluorine atom could also have significant effects on the compound’s chemical properties, as fluorine is highly electronegative.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could increase its solubility in polar solvents, while the tetrahydroquinoline ring could potentially increase its stability.

Scientific Research Applications

Herbicide

. . .

Agrochemical

. .

Protoporphyrinogen Oxidase (PPO) Inhibitor

. .

Environmental Impact

. .

Human Health Impact

. This highlights the importance of proper handling and usage instructions to minimize exposure.

Commercial and Industrial Applications

. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, or investigating its mechanism of action. This could involve laboratory experiments, computational modeling, or other research methods.